Cas no 3037-78-3 (Bicyclo[3.1.0]hexane-1,5-dicarboxylic acid, dimethyl ester)

• Product Name: Bicyclo[3.1.0]hexane-1,5-dicarboxylic acid, dimethyl ester
• CAS No: 3037-78-3
• MF: C₁₀H₁₄O₄
• MW: 198.215763568878
• CID: 1442209
• PubChem ID: 13674023
• Update Time: 2025-04-20

Bicyclo[3.1.0]hexane-1,5-dicarboxylic acid, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.0]hexane-1,5-dicarboxylic acid, dimethyl ester
• dimethyl bicyclo[3.1.0]hexane-1,5-dicarboxylate
• 3037-78-3
• DTXSID30546401

• Inchi： 1S/C10H14O4/c1-13-7(11)9-4-3-5-10(9,6-9)8(12)14-2/h3-6H2,1-2H3
• InChI Key： FSXDBKXAZPSCIK-UHFFFAOYSA-N
• SMILES： O(C)C(C12CCCC1(C(=O)OC)C2)=O

Computed Properties

• Exact Mass: 198.08922
• Monoisotopic Mass: 198.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6